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Compound of Interest

Compound Name: Diisopropyl terephthalate

Cat. No.: B1594509 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the key physical properties of Diisopropyl
terephthalate, specifically its density and boiling point. The information is presented to support

research, development, and quality control activities where this compound is utilized.

Core Physical Properties
Diisopropyl terephthalate, an ester of terephthalic acid and isopropanol, is primarily used as

a plasticizer and solvent in various industrial applications. Its physical characteristics are crucial

for its application and processing.

The quantitative physical properties of Diisopropyl terephthalate are summarized in the table

below for clear reference.

Physical Property Value Units Conditions

Density 1.078[1] g/mL Not Specified

1.05-1.11[2] g/mL Estimated

Boiling Point 275.3[1][3] °C at 760 mmHg
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Experimental Protocols for Physical Property
Determination
While specific experimental reports for the determination of Diisopropyl terephthalate's

density and boiling point are not publicly detailed, the following are standard and widely

accepted methodologies for such liquid organic compounds.

The density of a liquid can be determined using several established methods. The choice of

method often depends on the required accuracy, sample volume, and available equipment.

Pycnometry: This is a highly accurate, albeit time-consuming, manual method for

determining density. It involves weighing a precise volume of the liquid in a calibrated glass

vessel called a pycnometer. Standard methods such as ASTM D1480 and ASTM D1217

outline the procedures for this technique.

Oscillating U-tube Method: A fast, reliable, and accurate automated method covered by

ASTM D4052. A small sample of the liquid is introduced into a U-shaped tube, which is then

electronically oscillated. The density is calculated based on the change in the oscillation

frequency. This method requires only a small sample volume (as little as 1 mL).

Hydrostatic Weighing: Based on Archimedes' principle, this method involves weighing a

reference body of a known volume first in air and then immersed in the liquid sample. The

density of the liquid is determined from the difference in these weights.

The boiling point is a key indicator of a liquid's purity and is determined at a specific pressure.

Distillation Method: This is a common method where the liquid is heated in a distillation

apparatus. The temperature at which the liquid actively boils and its vapor phase is in

equilibrium with the liquid phase is recorded as the boiling point. The thermometer bulb must

be fully immersed in the hot vapors to obtain an accurate reading.

Thiele Tube Method: This is a simple and efficient method that requires a small amount of

the sample (less than 0.5 mL). The sample is heated in a small tube along with an inverted

capillary tube within a Thiele tube containing a heating oil. The boiling point is the

temperature at which a continuous stream of bubbles emerges from the capillary, and upon

cooling, the liquid is drawn back into the capillary tube.
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Reflux Method: In this method, the liquid is heated to its boiling point in a flask equipped with

a condenser. The temperature of the vapor that is condensing and returning to the flask is

measured and recorded as the boiling point.

Visualization of Experimental Workflow
The following diagram illustrates the logical workflow for determining the physical properties of

a liquid compound like Diisopropyl terephthalate.
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Caption: Workflow for determining the physical properties of Diisopropyl terephthalate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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